Cas no 62290-18-0 (Benzoic acid, 3,3'-[thiobis(methylene)]bis-, diethyl ester)

• Product Name: Benzoic acid, 3,3'-[thiobis(methylene)]bis-, diethyl ester
• CAS No: 62290-18-0
• MF: C₂₀H₂₂O₄S
• MW: 358.451284885406
• CID: 450654
• PubChem ID: 12335547
• Update Time: 2025-04-19

Benzoic acid, 3,3'-[thiobis(methylene)]bis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,3'-[thiobis(methylene)]bis-, diethyl ester
• ethyl 3-[(3-ethoxycarbonylphenyl)methylsulfanylmethyl]benzoate
• Diethyl 3,3'-[sulfanediylbis(methylene)]dibenzoate
• 62290-18-0
• DTXSID30491245

• Inchi： 1S/C20H22O4S/c1-3-23-19(21)17-9-5-7-15(11-17)13-25-14-16-8-6-10-18(12-16)20(22)24-4-2/h5-12H,3-4,13-14H2,1-2H3
• InChI Key： WMOPVXOKNHSYNK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(=O)OCC)C=1)CC1C=CC=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 358.12396
• Monoisotopic Mass: 358.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6